57-44-3

Barbital

In Stock

• CAS RN:
• 57-44-3

• Formula:
• C8H12N2O3

• InChI:
• InChI=1S/C8H12N2O3/c1-3-8(4-2)5(11)9-7(13)10-6(8)12/h3-4H2,1-2H3,(H2,9,10,11,12,13)

• InChIKey:
• FTOAOBMCPZCFFF-UHFFFAOYSA-N

• Barbital (CRM) is a certified reference material categorized as a barbiturate. Barbital is regulated as a Schedule IV compound in the United States. Barbital (CRM) is provided as a DEA exempt preparation. This product is intended for research and forensic applications.
  Barbital is an analytical reference material that is categorized as a barbiturate. It acts as an agonist at GABAA receptors to induce central nervous system depression. Formulations containing barbital have been used as a sedative to treat insomnia and seizures in human and veterinary medicine. Barbital is regulated as a Schedule IV compound in the United States. This product is intended for research and forensic applications.
  Barbital is a DEA Schedule IV controlled substance. Substances in the DEA Schedule IV have a low potential for abuse relative to substances in Schedule III.
  A long-acting barbitu...

Dimethyl 3-oxoadipate

In Stock

• CAS RN:
• 5457-44-3

• Formula:
• C8H12O5

• InChI:
• InChI=1S/C8H12O5/c1-12-7(10)4-3-6(9)5-8(11)13-2/h3-5H2,1-2H3

• InChIKey:
• CMGTZMRSJJKAPM-UHFFFAOYSA-N

• Dimethyl 3-oxoadipate is a natural product found in Plakortis simplex with data available.

1-(2-Methoxyphenyl)-4-propargylpiperazine

In Stock

• CAS RN:
• 21057-44-3

• Formula:
• C14H18N2O

• InChI:
• InChI=1S/C14H18N2O/c1-3-8-15-9-11-16(12-10-15)13-6-4-5-7-14(13)17-2/h1,4-7H,8-12H2,2H3

• InChIKey:
• SOMKSRXOJRTWEK-UHFFFAOYSA-N

• 1-(2-Methoxyphenyl)-4-propargylpiperazine is a useful research compound. Its molecular formula is C14H18N2O and its molecular weight is 230.31 g/mol. The purity is usually 95%.

3-(4-Dimethylamino-phenyl)-2-thioxo-thiazolidin-4-one

In Stock

• CAS RN:
• 34557-44-3

• Formula:
• C11H12N2OS2

• InChI:
• InChI=1S/C11H12N2OS2/c1-12(2)8-3-5-9(6-4-8)13-10(14)7-16-11(13)15/h3-6H,7H2,1-2H3

• InChIKey:
• OAWQCQRGAPYJDD-UHFFFAOYSA-N

• 3-(4-Dimethylamino-phenyl)-2-thioxo-thiazolidin-4-one is a useful research compound. Its molecular formula is C11H12N2OS2 and its molecular weight is 252.4 g/mol. The purity is usually 95%.

5,5,10,10-Tetramethyl-5,10-dihydroindeno[2,1-a]indene

In Stock

• CAS RN:
• 89057-44-3

• Formula:
• C20H20

• InChI:
• InChI=1S/C20H20/c1-19(2)15-11-7-5-9-13(15)18-17(19)14-10-6-8-12-16(14)20(18,3)4/h5-12H,1-4H3

• InChIKey:
• QWHZIRWZLWBQBB-UHFFFAOYSA-N

• 5,5,10,10-Tetramethyl-5,10-dihydroindeno[2,1-a]indene is a useful research compound. Its molecular formula is C20H20 and its molecular weight is 260.4 g/mol. The purity is usually 95%.

7-Methyl-1H-pyrazolo[3,4-b]quinolin-3-ylamine

In Stock

• CAS RN:
• 351357-44-3

• Formula:
• C11H10N4

• InChI:
• InChI=1S/C11H10N4/c1-6-2-3-7-5-8-10(12)14-15-11(8)13-9(7)4-6/h2-5H,1H3,(H3,12,13,14,15)

• InChIKey:
• CCBBODGTIZUGKH-UHFFFAOYSA-N

• 7-Methyl-1H-pyrazolo[3,4-b]quinolin-3-ylamine is a useful research compound. Its molecular formula is C11H10N4 and its molecular weight is 198.22 g/mol. The purity is usually 95%.

N'-(4-fluorophenyl)-N-(thiophen-2-ylmethyl)oxamide

In Stock

• CAS RN:
• 898357-44-3

• Formula:
• C13H11FN2O2S

• InChI:
• InChI=1S/C13H11FN2O2S/c14-9-3-5-10(6-4-9)16-13(18)12(17)15-8-11-2-1-7-19-11/h1-7H,8H2,(H,15,17)(H,16,18)

• InChIKey:
• YBVOVRKXHKYIBL-UHFFFAOYSA-N

• N'-(4-fluorophenyl)-N-(thiophen-2-ylmethyl)oxamide is a useful research compound. Its molecular formula is C13H11FN2O2S and its molecular weight is 278.3. The purity is usually 95%.

4'-Chloro-2',5'-difluoro-5-(5,5-dimethyl-1,3-dioxan-2-YL)valerophenone

In Stock

• CAS RN:
• 898757-44-3

• Formula:
• C17H21ClF2O3

• InChI:
• InChI=1S/C17H21ClF2O3/c1-17(2)9-22-16(23-10-17)6-4-3-5-15(21)11-7-14(20)12(18)8-13(11)19/h7-8,16H,3-6,9-10H2,1-2H3

• InChIKey:
• KVPVGRCEJJGFBE-UHFFFAOYSA-N

• 4'-Chloro-2',5'-difluoro-5-(5,5-dimethyl-1,3-dioxan-2-YL)valerophenone is a useful research compound. Its molecular formula is C17H21ClF2O3 and its molecular weight is 346.8 g/mol. The purity is usually 95%.

3-Methylideneheptadecane

Usually In Stock

• CAS RN:
• 128057-44-3

• Formula:
• C18H36

• InChI:
• InChI=1S/C18H36/c1-4-6-7-8-9-10-11-12-13-14-15-16-17-18(3)5-2/h3-17H2,1-2H3

• InChIKey:
• LCFDRPQKZJDBHH-UHFFFAOYSA-N

• 3-Methylideneheptadecane, also known as 3-Methylideneheptadecane, is a useful research compound. Its molecular formula is C18H36 and its molecular weight is 252.5 g/mol. The purity is usually 95%.

5-amino-2H-chromene-8-carboxylic acid

Usually In Stock

• CAS RN:
• 157757-44-3

• Formula:
• C10H9NO3

• InChI:
• InChI=1S/C10H9NO3/c11-8-4-3-7(10(12)13)9-6(8)2-1-5-14-9/h1-4H,5,11H2,(H,12,13)

• InChIKey:
• URHPFSDWEHUFAD-UHFFFAOYSA-N

• 5-amino-2H-chromene-8-carboxylic acid, also known as 5-amino-2H-chromene-8-carboxylic acid, is a useful research compound. Its molecular formula is C10H9NO3 and its molecular weight is 191.18 g/mol. The purity is usually 95%.

Dabigatran Etexilate N-Oxide Inner Salt

In Stock

• CAS RN:
• 1381757-44-3

• Formula:
• C34H41N7O6

• Dabigatran Etexilate N-Oxide is a metabolite of Dabigatran Etexilate, an oral anticoagulant and direct thrombin inhibitor.

N,N'-Di-t-butyl-2,3-diamidobutanetin(II), 98%, contained in 50 ml Swagelok cylinder for CVD/ALD

In Stock

• CAS RN:
• 1268357-44-3

• Formula:
• C12H26N2Sn

• InChI:
• InChI=1S/C12H26N2.Sn/c1-11(2,3)13-9-7-8-10-14-12(4,5)6;/h7-10H2,1-6H3;/q-2;+2

• InChIKey:
• OPXWRBRVIBWLSN-UHFFFAOYSA-N

• N,N'-Di-t-butyl-2,3-diamidobutanetin(II), 98%, contained in 50 ml Swagelok cylinder for CVD/ALD is a useful research compound. Its molecular formula is C12H26N2Sn and its molecular weight is 317.06 g/mol. The purity is usually 95%.

Tert-butyl 2-amino-2-(2-bromophenyl)acetate

Usually In Stock

• CAS RN:
• 2248257-44-3

• Formula:
• C12H16BrNO2

• InChI:
• InChI=1S/C12H16BrNO2/c1-12(2,3)16-11(15)10(14)8-6-4-5-7-9(8)13/h4-7,10H,14H2,1-3H3

• InChIKey:
• DWMHKLUPKOIIEL-UHFFFAOYSA-N

• Tert-butyl 2-amino-2-(2-bromophenyl)acetate is a useful research compound. Its molecular formula is C12H16BrNO2 and its molecular weight is 286.169. The purity is usually 95%.

2-Prop-2-enoyl-1,3,4,5,6,7,8,8a-octahydrocyclohepta[c]pyrrole-3a-carbonitrile

Usually In Stock

• CAS RN:
• 2361657-44-3

• Formula:
• C13H18N2O

• InChI:
• InChI=1S/C13H18N2O/c1-2-12(16)15-8-11-6-4-3-5-7-13(11,9-14)10-15/h2,11H,1,3-8,10H2

• InChIKey:
• UZFYAXHUQWTTJW-UHFFFAOYSA-N

• 2-Prop-2-enoyl-1,3,4,5,6,7,8,8a-octahydrocyclohepta[c]pyrrole-3a-carbonitrile is a useful research compound. Its molecular formula is C13H18N2O and its molecular weight is 218.3. The purity is usually 95%.